4-Ipomeanol
4-Ipomeanol
4-Ipomeanol, also known as NSC 349438 or (+-)-4-ipomeanol, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 4-Ipomeanol is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 4-ipomeanol is primarily located in the cytoplasm. Outside of the human body, 4-ipomeanol can be found in root vegetables. This makes 4-ipomeanol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
32954-58-8
VCID:
VC21063215
InChI:
InChI=1S/C9H12O3/c1-7(10)2-3-9(11)8-4-5-12-6-8/h4-7,10H,2-3H2,1H3
SMILES:
CC(CCC(=O)C1=COC=C1)O
Molecular Formula:
C9H12O3
Molecular Weight:
168.19 g/mol
4-Ipomeanol
CAS No.: 32954-58-8
Cat. No.: VC21063215
Molecular Formula: C9H12O3
Molecular Weight: 168.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Ipomeanol, also known as NSC 349438 or (+-)-4-ipomeanol, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 4-Ipomeanol is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 4-ipomeanol is primarily located in the cytoplasm. Outside of the human body, 4-ipomeanol can be found in root vegetables. This makes 4-ipomeanol a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 32954-58-8 |
| Molecular Formula | C9H12O3 |
| Molecular Weight | 168.19 g/mol |
| IUPAC Name | 1-(furan-3-yl)-4-hydroxypentan-1-one |
| Standard InChI | InChI=1S/C9H12O3/c1-7(10)2-3-9(11)8-4-5-12-6-8/h4-7,10H,2-3H2,1H3 |
| Standard InChI Key | RJYQLMILDVERHH-UHFFFAOYSA-N |
| SMILES | CC(CCC(=O)C1=COC=C1)O |
| Canonical SMILES | CC(CCC(=O)C1=COC=C1)O |
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